Cas no 35853-52-2 (2,7-bis(trifluoromethyl)quinoline-4-carboxylic acid)

• Product Name: 2,7-bis(trifluoromethyl)quinoline-4-carboxylic acid
• CAS No: 35853-52-2
• MF: C₁₂H₅F₆NO₂
• MW: 309.164024114609
• CID: 1473663
• PubChem ID: 182258
• Update Time: 2025-04-20

2,7-bis(trifluoromethyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-bis(trifluoromethyl)quinoline-4-carboxylic acid
• 35853-52-2
• 4-Quinolinecarboxylic acid, 2,7-bis(trifluoomethyl)-
• DTXSID40957261

• Inchi： 1S/C12H5F6NO2/c13-11(14,15)5-1-2-6-7(10(20)21)4-9(12(16,17)18)19-8(6)3-5/h1-4H,(H,20,21)
• InChI Key： CLSHWNXEVGOHTP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(=O)O)C=C(C(F)(F)F)N=C2C=1)(F)F

Computed Properties

• Exact Mass: 309.02245
• Monoisotopic Mass: 309.02244737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19